Cas no 1480381-18-7 (tert-butyl N-(2-bromo-4-cyanophenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-4-cyanophenyl)carbamate
• CAS No: 1480381-18-7
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 6400556
• PubChem ID: 65142667
• Update Time: 2025-06-08

tert-butyl N-(2-bromo-4-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6989210
• 1480381-18-7
• AKOS014476003
• tert-butyl N-(2-bromo-4-cyanophenyl)carbamate

• Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-10-5-4-8(7-14)6-9(10)13/h4-6H,1-3H3,(H,15,16)
• InChI Key： GLCZYNYFIDSEGG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.01604g/mol
• Monoisotopic Mass: 296.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-bromo-4-cyanophenyl)carbamate

Introduction to Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate (CAS No. 1480381-18-7)

Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate, with the chemical formula C₁₂H₁₂BNO₃, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS NO. 1480381-18-7, has garnered attention due to its versatile applications and structural properties. The presence of a tert-butyl group and a cyano-substituted phenyl ring makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate features a carbamate linkage, which is known for its stability and reactivity in organic synthesis. The carbamate group (-NHCOO-) is particularly important in medicinal chemistry, as it serves as a common motif in many pharmacologically active compounds. The bromo and cyanophenyl substituents further enhance the compound's utility by providing sites for further functionalization and interaction with biological targets.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for their potential therapeutic effects. Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate has been explored in several research studies for its potential applications in drug discovery. Its unique structural features make it a promising candidate for the development of new drugs targeting various diseases.

One of the most intriguing aspects of Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate is its role as a precursor in the synthesis of more complex molecules. The tert-butyl group provides a stable handle for further chemical transformations, while the bromo and cyanophenyl moieties offer opportunities for selective functionalization. This makes the compound an invaluable tool in synthetic organic chemistry, particularly in the construction of intricate molecular architectures.

Recent studies have highlighted the compound's potential in the development of agrochemicals. The structural motifs present in Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate are similar to those found in many herbicides and pesticides, suggesting that it could serve as a lead compound for designing new agrochemical agents. The ability to modify its structure while retaining its core functionality allows researchers to fine-tune its properties for specific applications.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. Carbamate-based drugs have been used effectively against a range of diseases, including neurological disorders and infectious diseases. Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate's structural features make it a suitable candidate for further derivatization into novel therapeutic agents.

In addition to its pharmaceutical applications, Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate has been studied for its role in material science. The compound's ability to undergo various chemical transformations makes it useful in the synthesis of advanced materials with tailored properties. Researchers are exploring its potential use in the development of new polymers and coatings that exhibit enhanced durability and functionality.

The synthesis of Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate involves several key steps that highlight its complexity and utility. The reaction typically begins with the formation of the carbamate group, followed by the introduction of the bromo and cyanophenyl substituents. These steps require careful control of reaction conditions to ensure high yields and purity.

The efficiency of synthesizing this compound can be significantly improved by optimizing reaction conditions and using appropriate catalysts. Recent advancements in synthetic methodologies have enabled researchers to produce Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate more efficiently, making it more accessible for further research and development.

One area where this compound has shown particular promise is in the development of novel antimicrobial agents. The structural features of Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate make it a suitable candidate for designing molecules that can interact with bacterial and fungal cell walls, disrupting their function and leading to cell death. This approach is particularly valuable in addressing rising concerns about antibiotic resistance.

The biological activity of Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate has been investigated through various spectroscopic and computational methods. These studies have provided insights into how the compound interacts with biological targets at the molecular level. Understanding these interactions is crucial for designing more effective drugs with improved efficacy and reduced side effects.

In conclusion, Tert-butyl N-(2-bromo-4-cyanophenyl)carbamate (CAS No. 1480381-18-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its stability and reactivity allow for further functionalization into more complex structures. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific discovery across multiple disciplines.